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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824 Get Quote

For Immediate Release

This document provides a detailed analysis of the molecular weight of DL-m-Tyrosine-d3, a

deuterated isotopologue of DL-m-Tyrosine. This guide is intended for researchers, scientists,

and professionals in the field of drug development and analytical chemistry who utilize stable

isotope-labeled compounds.

Introduction to DL-m-Tyrosine-d3
DL-m-Tyrosine is an aromatic amino acid. Its deuterated form, DL-m-Tyrosine-d3, is a stable

isotope-labeled compound where three hydrogen atoms on the phenyl ring have been

substituted with deuterium. This isotopic labeling is crucial for various scientific applications,

including its use as an internal standard in quantitative mass spectrometry-based assays,

metabolic research, and pharmacokinetic studies. The substitution of hydrogen with deuterium

results in a predictable increase in the compound's mass, which is essential for its function in

these analytical methods.

Molecular Weight Determination
The molecular weight of a compound is calculated by summing the atomic weights of its

constituent atoms. The key difference between DL-m-Tyrosine and DL-m-Tyrosine-d3 lies in

the mass of hydrogen versus deuterium.
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The molecular formula for unlabeled DL-m-Tyrosine is C₉H₁₁NO₃.[1][2][3][4][5] For DL-m-
Tyrosine-d3, the molecular formula is C₉H₈D₃NO₃.[6] The calculation proceeds by replacing

the mass of three protium (¹H) atoms with three deuterium (²H or D) atoms.

Table 1: Atomic Weights of Constituent Elements

Element Symbol
Standard Atomic Weight
(amu)

Carbon C ~12.011

Hydrogen (Protium) H ~1.008

Deuterium D ~2.014[7][8][9]

Nitrogen N ~14.007

Oxygen O ~16.000

Note: Monoisotopic masses are used for precise mass spectrometry calculations, but for

general molecular weight, standard atomic weights are appropriate.

Calculation:

Mass of Unlabeled DL-m-Tyrosine (C₉H₁₁NO₃): (9 × 12.011) + (11 × 1.008) + (1 × 14.007) +

(3 × 16.000) ≈ 181.19 g/mol [1][2][10]

Mass of DL-m-Tyrosine-d3 (C₉H₈D₃NO₃): (9 × 12.011) + (8 × 1.008) + (3 × 2.014) + (1 ×

14.007) + (3 × 16.000) ≈ 184.21 g/mol [6][11]

Data Summary
The quantitative data for both the unlabeled and deuterated forms of m-Tyrosine are

summarized below for direct comparison.

Table 2: Molecular Properties of DL-m-Tyrosine and DL-m-Tyrosine-d3
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Property DL-m-Tyrosine DL-m-Tyrosine-d3

Molecular Formula C₉H₁₁NO₃ C₉H₈D₃NO₃

Molecular Weight ( g/mol ) 181.19[1][2][10] 184.21[6][11]

Visualization of Elemental Composition
The following diagram illustrates the logical relationship in elemental composition between the

standard and the deuterated compound, highlighting the isotopic substitution.

DL-m-Tyrosine Composition DL-m-Tyrosine-d3 Composition

9 x Carbon 11 x Hydrogen

Isotopic Substitution

- 3 H

1 x Nitrogen 3 x Oxygen 9 x Carbon8 x Hydrogen 3 x Deuterium 1 x Nitrogen 3 x Oxygen

+ 3 D

Click to download full resolution via product page

Caption: Elemental composition change from DL-m-Tyrosine to DL-m-Tyrosine-d3.

Disclaimer: The experimental protocols and signaling pathways mentioned in the prompt

requirements are not applicable to the determination of a fundamental chemical property like

molecular weight. The information provided is based on established chemical principles and

publicly available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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